![molecular formula C21H23N3O4S B2555358 N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide CAS No. 933210-23-2](/img/structure/B2555358.png)
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide is C20H19N3O2 . The structure includes a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a phenyl ring, which is a six-membered ring with carbon atoms .Physical And Chemical Properties Analysis
The molecular weight of N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide is 333.4 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The compound has a rotatable bond count of 5 . The exact mass and monoisotopic mass are 333.147726857 g/mol . The topological polar surface area is 64.1 Ų .Scientific Research Applications
Pharmacological Applications
This compound and its derivatives have been explored for their pharmacological potentials, notably as receptor antagonists and therapeutic agents. For instance, certain phenyl benzenesulfonamides have been identified as high-affinity and selective 5-HT6 antagonists, showing promise in pharmacokinetic profiles and CNS penetration, which suggests potential applications in neurological disorders (Bromidge et al., 2001). Another study highlighted the role of a related sulfonamide compound, SB-399885, as a potent 5-HT6 receptor antagonist with cognitive enhancing properties, indicating its therapeutic utility in cognitive deficits such as those seen in Alzheimer's disease and schizophrenia (Hirst et al., 2006).
Chemical Synthesis and Molecular Studies
Research has also delved into the chemical synthesis of sulfonamide derivatives for various applications. For example, a study focused on the catalytic enantioselective synthesis of a compound that acts as a cocaine abuse therapeutic agent, showcasing the chemical versatility and potential medicinal chemistry applications of sulfonamide compounds (Forrat et al., 2007). Another significant area of application is in the synthesis and antimicrobial activity of new substituted pyrido derivatives, indicating their potential as antimicrobial agents (Fayed et al., 2014).
Environmental Science Applications
In the context of environmental science, studies have been conducted to understand the degradation and soil persistence of sulfonylurea herbicides, which share a similar sulfonamide structure. These studies provide insight into the environmental fate and mobility of these compounds in agricultural soils, contributing to the development of more sustainable agricultural practices (Veeh et al., 1994).
properties
IUPAC Name |
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S/c1-5-28-21-10-9-18(22-23-21)16-7-6-8-17(13-16)24-29(25,26)20-12-15(3)14(2)11-19(20)27-4/h6-13,24H,5H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMLFFOSUUCYSHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NS(=O)(=O)C3=C(C=C(C(=C3)C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.